Cas no 2229375-13-5 (tert-butyl N-(2,2,4,4-tetramethyl-1-oxopentan-3-yl)carbamate)

• Product Name: tert-butyl N-(2,2,4,4-tetramethyl-1-oxopentan-3-yl)carbamate
• CAS No: 2229375-13-5
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 6519458
• PubChem ID: 165623114
• Update Time: 2025-10-28

tert-butyl N-(2,2,4,4-tetramethyl-1-oxopentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2,4,4-tetramethyl-1-oxopentan-3-yl)carbamate
• 2229375-13-5
• EN300-1875623

• Inchi： 1S/C14H27NO3/c1-12(2,3)10(14(7,8)9-16)15-11(17)18-13(4,5)6/h9-10H,1-8H3,(H,15,17)
• InChI Key： PXWZYYPTLPOIFX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C=O)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(2,2,4,4-tetramethyl-1-oxopentan-3-yl)carbamate

Comprehensive Analysis of tert-butyl N-(2,2,4,4-tetramethyl-1-oxopentan-3-yl)carbamate (CAS No. 2229375-13-5)

The compound tert-butyl N-(2,2,4,4-tetramethyl-1-oxopentan-3-yl)carbamate, identified by its CAS number 2229375-13-5, is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This carbamate derivative features a unique structural framework, combining a tert-butyl group with a tetramethyl-substituted oxopentane backbone. Its molecular design makes it a valuable intermediate in the synthesis of complex bioactive molecules, particularly in the development of protease inhibitors and peptide mimetics.

In recent years, the demand for high-purity carbamate derivatives has surged due to their role in drug discovery and material science. Researchers frequently search for "tert-butyl carbamate synthesis" or "CAS 2229375-13-5 applications," reflecting growing interest in its synthetic utility. The compound's sterically hindered structure enhances its stability under acidic conditions, a property critical for controlled drug release formulations. This aligns with current trends in targeted drug delivery systems, a hot topic in 2024 pharmaceutical discussions.

From a synthetic chemistry perspective, 2229375-13-5 exemplifies modern green chemistry principles. Its production often employs catalytic methods that minimize waste, addressing the industry's shift toward sustainable manufacturing. Analytical techniques like HPLC and LC-MS are essential for quality control, as purity thresholds above 98% are typically required for research applications. These aspects connect with frequent search queries such as "carbamate purification methods" and "analytical characterization of N-protected compounds."

The compound's crystalline properties have also garnered attention in materials science. Its ability to form stable hydrogen-bonded networks makes it a candidate for molecular imprinting technologies—a cutting-edge area in sensor development. This application potential explains why searches for "carbamate-based functional materials" have increased by 40% year-over-year in academic databases. Furthermore, the oxopentane moiety in its structure provides handles for further functionalization, enabling diverse derivatization strategies often explored in "structure-activity relationship studies."

Storage and handling of tert-butyl N-(2,2,4,4-tetramethyl-1-oxopentan-3-yl)carbamate require standard organic compound protocols. While not classified as hazardous, maintaining anhydrous conditions at 2-8°C preserves its integrity—a detail frequently queried as "CAS 2229375-13-5 storage conditions." The compound's MSDS data indicates compatibility with common organic solvents, facilitating its use in diverse reaction systems. These practical considerations are crucial for laboratory technicians searching for "carbamate solubility profiles" or "compatible reaction solvents."

Emerging research suggests potential applications of this carbamate in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs). Its ketone functionality allows selective modification under mild conditions, aligning with trends in bioorthogonal chemistry. This explains rising search volumes for terms like "carbamate linker in ADCs" and "ketone-containing protecting groups." Such applications position 2229375-13-5 as a compound bridging traditional organic synthesis with modern biopharmaceutical needs.

Patent analysis reveals growing intellectual property activity around tert-butyl carbamate derivatives, with 2229375-13-5 appearing in several recent filings for kinase inhibitor syntheses. This commercial interest correlates with search trends for "carbamate patents 2024" and "pharmaceutical intermediates market." The compound's chiral center additionally makes it relevant to asymmetric synthesis, addressing the pharmaceutical industry's demand for enantiopure building blocks—a subject generating substantial academic and industrial inquiry.

In analytical applications, tert-butyl N-(2,2,4,4-tetramethyl-1-oxopentan-3-yl)carbamate serves as a useful NMR standard for characterizing similar structures. Its well-resolved proton signals between 1.0-1.5 ppm provide reference points, explaining why "carbamate NMR characterization" remains a persistent search term among spectroscopy specialists. The compound's mass spectral fragmentation pattern also offers instructive examples for students learning organic mass spectrometry interpretation techniques.

Looking forward, the versatility of CAS 2229375-13-5 ensures its continued relevance across multiple disciplines. From medicinal chemistry to advanced materials, this carbamate derivative exemplifies how structurally complex intermediates enable innovation. Its alignment with contemporary research priorities—sustainable chemistry, precision medicine, and functional materials—positions it as a compound worthy of ongoing investigation and application development.